Cas no 6021-31-4 (4-Hydroxy-2,3-dimethylbenzoic acid)

4-Hydroxy-2,3-dimethylbenzoic acid is a substituted benzoic acid derivative featuring hydroxyl and methyl functional groups at the 4-, 2-, and 3-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a precursor for fine chemicals and active pharmaceutical ingredients (APIs). Its phenolic and carboxylic acid functionalities enable diverse reactivity, including esterification, etherification, and metal coordination. The methyl groups enhance steric and electronic effects, influencing regioselectivity in further modifications. The compound is typically characterized by high purity and stability, making it suitable for applications requiring precise molecular frameworks. Proper handling and storage are recommended to maintain its integrity.

4-Hydroxy-2,3-dimethylbenzoic acid structure

6021-31-4 structure

Product Name:4-Hydroxy-2,3-dimethylbenzoic acid

CAS No:6021-31-4

MF:C₉H₁₀O₃

MW:166.173902988434

MDL:MFCD20640161

CID:833665

PubChem ID:20268887

Update Time:2025-06-07

4-Hydroxy-2,3-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-2,3-dimethylbenzoic acid
- 4-hydroxy-2,3-dimethyl-Benzoic acid
- 4-hydroxy-2,3-dimethyl-Benzoic acid
- 6021-31-4
- Z1262516396
- 4-Hydroxy-2,3-dimethylbenzoicacid
- DTXSID10604371
- DB-349272
- AKOS022173538
- MFCD20640161
- hydroxydimethylbenzoic acid
- EN300-1693216
- SCHEMBL317575
- CS-0236144
- E92000
- MDL： MFCD20640161
- Inchi： 1S/C9H10O3/c1-5-6(2)8(10)4-3-7(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
- InChI Key： NGBXMLOGRLGZII-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C(=O)O)C(C)=C1C

Computed Properties

Exact Mass: 166.062994177g/mol
Monoisotopic Mass: 166.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 57.5Å²

4-Hydroxy-2,3-dimethylbenzoic acid Pricemore >>

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